Cas no 1249020-32-3 (2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• CAS No: 1249020-32-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6569836
• PubChem ID: 61923644
• Update Time: 2025-05-25

2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• Histidine, 5-ethyl--methyl-

• Inchi： 1S/C9H15N3O2/c1-3-6-7(12-5-11-6)4-8(10-2)9(13)14/h5,8,10H,3-4H2,1-2H3,(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key： CIQYNIFPTOPGGX-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1N=CNC=1CC)NC

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 401.5±40.0 °C(Predicted)
• pka: 2.00±0.10(Predicted)

Additional information on 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid

Chemical Compound CAS No. 1249020-32-3: 2-Amino-3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methylpropanoic Acid

The compound with CAS No. 1249020-32-3, known as 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an imidazole ring, an amino group, and a methyl-substituted propanoic acid moiety. The presence of these groups imparts the molecule with versatile chemical properties, making it a promising candidate for various applications in drug discovery and material science.

The imidazole ring in the structure of this compound plays a pivotal role in its chemical reactivity and biological activity. Imidazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π–π interactions, which are crucial for molecular recognition and binding in biological systems. Recent studies have highlighted the potential of imidazole-containing compounds in targeting specific proteins and enzymes, making them valuable leads in the development of new therapeutic agents.

The amino group present in the molecule further enhances its functional versatility by enabling the formation of amide bonds or acting as a nucleophile in various chemical reactions. This feature is particularly advantageous in peptide synthesis and the design of bioactive molecules. Moreover, the methyl-substituted propanoic acid moiety contributes to the compound's hydrophobicity, which can influence its solubility properties and interactions with biological membranes.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient routes for the synthesis of this compound. One such approach involves the use of microwave-assisted synthesis techniques, which not only accelerate reaction times but also improve yields compared to traditional methods. These developments have facilitated further exploration of the compound's properties and applications.

In terms of biological activity, 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid has shown potential as a modulator of ion channels, which are critical for various physiological processes such as nerve signaling and muscle contraction. Preclinical studies have demonstrated that this compound can selectively inhibit certain types of potassium channels, suggesting its potential utility in treating conditions such as epilepsy and arrhythmias.

Beyond its pharmacological applications, this compound has also been investigated for its role in material science, particularly in the development of advanced polymers and coatings. The imidazole moiety's ability to act as a coordinating ligand makes it suitable for metallopolymers and self-healing materials, which are currently being explored for their applications in aerospace and electronics industries.

In conclusion, CAS No. 1249020-32-3, or 2-amino-3-(2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid, represents a versatile organic molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activity position it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials engineering.